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2-Amino-5-bromo-3-nitrophenol
Compound Name:
hydrobromide

Cat. No.: B13228929

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Overview

2-Amino-5-bromo-3-nitrophenol is a highly functionalized aromatic compound that serves as a
versatile scaffold in synthetic organic chemistry. Its structure, featuring four distinct and reactive
sites—an amino group, a phenolic hydroxyl, a nitro group, and a bromine atom—presents a
rich platform for the development of complex molecules, particularly in the fields of medicinal
chemistry and materials science. The hydrobromide salt form is a common commercial
presentation, ensuring stability.[1][2]

This guide provides a detailed exploration of synthetic strategies to selectively modify each
functional group. We will delve into the causality behind experimental choices, offering robust,
step-by-step protocols for key transformations. The narrative is designed to empower
researchers to leverage this building block for the synthesis of novel derivatives with high
precision and efficiency.

Molecular Structure and Properties:
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IUPAC Name: 2-amino-5-bromo-3-nitrophenol[3]

Molecular Formula: CeHsBrN203[3][4]

Molecular Weight: 233.02 g/mol [3][4]

Key Functional Groups: Primary Amine (-NHz), Phenolic Hydroxyl (-OH), Nitro (-NOz), Bromo
(-Br)

Reactions at the Amino Group: N-Functionalization

The primary amino group is often the most nucleophilic site on the molecule, making it a prime
target for initial derivatization. Acylation is a common first step to protect the amine, reduce its
activating effect in subsequent reactions, or introduce a desired amide functionality, a key
structural motif in many pharmaceuticals.[5]

Causality & Strategy

In competitive acylation between an amino and a hydroxyl group on a phenol, the amino group
is significantly more nucleophilic and will react preferentially.[6] This chemoselectivity allows for
the straightforward synthesis of N-acylated derivatives without the need for protecting the
hydroxyl group. The reaction is typically performed in the presence of a base to neutralize the
acid byproduct. If starting from the hydrobromide salt, an additional equivalent of base is
required to liberate the free amine.

Protocol 1: N-Acetylation using Acetic Anhydride

This protocol describes the synthesis of N-(5-bromo-2-hydroxy-3-nitrophenyl)acetamide.

Materials:

2-Amino-5-bromo-3-nitrophenol hydrobromide

Acetic Anhydride

Pyridine or Triethylamine

Ethyl Acetate
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Deionized Water

Saturated Sodium Bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSQOa)
Procedure:

¢ Dissolution: In a round-bottom flask, suspend 2-Amino-5-bromo-3-nitrophenol
hydrobromide (1.0 eq) in ethyl acetate.

o Neutralization & Acylation: Add pyridine (2.5 eq) to the suspension with stirring. The mixture
should become a clear solution as the free amine is formed. Cool the flask to 0 °C in an ice
bath.

e Slowly add acetic anhydride (1.2 eq) dropwise to the stirred solution.

e Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the
reaction progress by Thin Layer Chromatography (TLC).

e Work-up: Upon completion, dilute the reaction mixture with ethyl acetate. Transfer to a
separatory funnel and wash sequentially with 1M HCI (to remove excess pyridine), saturated
sodium bicarbonate solution, and brine.

« Isolation: Dry the organic layer over anhydrous MgSOu, filter, and concentrate under reduced
pressure to yield the crude product.

 Purification: Recrystallize the crude solid from an ethanol/water mixture to obtain pure N-(5-
bromo-2-hydroxy-3-nitrophenyl)acetamide.

Data Summary: N-Acylation Conditions
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Acylating Typical
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temperature

control.

Reactions at the Hydroxyl Group: O-Alkylation

The phenolic hydroxyl group can be readily converted into an ether via O-alkylation, a crucial
transformation for modifying solubility, lipophilicity, and biological activity. The Williamson ether
synthesis is the most common method employed.

Causality & Strategy

The phenolic proton is acidic and can be removed by a suitable base (e.g., K2COs, NaH) to
form a nucleophilic phenoxide ion. This phenoxide then displaces a halide from an alkyl halide
in an Sn2 reaction. The electron-withdrawing nitro group increases the acidity of the phenol,
facilitating its deprotonation. To avoid competitive N-alkylation, it is often advantageous to first
protect the amino group as described in Section 1.

Protocol 2: O-Methylation using Methyl lodide

This protocol details the synthesis of 5-bromo-2-methoxy-3-nitroaniline, assuming the starting
material's amino group is unprotected.
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Materials:

2-Amino-5-bromo-3-nitrophenol

Potassium Carbonate (K2COs), anhydrous

Methyl lodide (CHsl)

N,N-Dimethylformamide (DMF), anhydrous

Ethyl Acetate

Deionized Water

Procedure:

Setup: To an oven-dried round-bottom flask under a nitrogen atmosphere, add 2-Amino-5-
bromo-3-nitrophenol (1.0 eq) and anhydrous DMF.

Base Addition: Add anhydrous potassium carbonate (2.0 eq).
Alkylation: Add methyl iodide (1.5 eq) dropwise to the stirred suspension.

Reaction: Heat the reaction mixture to 60-80 °C and stir for 4-6 hours, monitoring by TLC. A
patent for a similar substrate describes heating at 80°C for 4 hours.[7]

Work-up: After cooling to room temperature, pour the reaction mixture into ice-water and stir
until a precipitate forms.

Isolation: Collect the solid by vacuum filtration and wash thoroughly with water.

Purification: The crude product can be purified by recrystallization from ethanol or by column
chromatography on silica gel (eluting with a hexane/ethyl acetate gradient).

Workflow for O-Alkylation
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Caption: Williamson Ether Synthesis Workflow.

Reactions of the Nitro Group: Chemoselective
Reduction

Reduction of the nitro group to a primary amine is a pivotal transformation, yielding a diamino-
phenol derivative that can be used for constructing heterocyclic rings or for further
functionalization. The primary challenge is achieving this reduction without affecting the
bromine substituent (hydrodebromination).

Causality & Strategy

Catalytic hydrogenation is a clean and efficient method for nitro reduction. However, standard
catalysts like Palladium on Carbon (Pd/C) can readily cleave aryl-halogen bonds.[8] Raney
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Nickel is often a superior catalyst for this purpose as it is less prone to causing dehalogenation.
[8][9] An alternative is using metal/acid systems like Tin(Il) chloride (SnClz), which are also
effective and mild.[10][11] A published patent specifically details the successful reduction of 2-
amino-5-bromo-3-nitrophenol to 2,3-diamino-5-bromophenol using Raney Nickel.[12]

Protocol 3: Nitro Group Reduction using Raney Nickel

This protocol is adapted from a documented procedure for the synthesis of 2,3-diamino-5-
bromophenol.[12]

Materials:

e 2-Amino-5-bromo-3-nitrophenol

Raney Nickel (approx. 50% slurry in water)

Ethyl Acetate or Methanol

Hydrogen Gas (Hz2)

Celite®

Procedure:

Setup: In a hydrogenation vessel, dissolve 2-amino-5-bromo-3-nitrophenol (1.0 eq) in ethyl
acetate.

» Catalyst Addition: Carefully add Raney Nickel (approx. 0.1 eq by weight) to the solution.

e Hydrogenation: Seal the vessel and purge with nitrogen, then with hydrogen gas. Pressurize
the vessel with Hz (e.g., to 30-50 psi) and shake or stir vigorously at room temperature.

e Reaction: Monitor the reaction by observing hydrogen uptake and by TLC analysis of
aliquots. The reaction is typically complete within 2-4 hours.

o Work-up: Once complete, carefully vent the hydrogen and purge the vessel with nitrogen.
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BENGHE

« |solation: Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing

the pad with additional solvent.

 Purification: Concentrate the filtrate under reduced pressure to yield 2,3-diamino-5-

bromophenol, which may be used directly or purified further if necessary.

Comparison of Nitro Reduction Methods

Catalyst/Reage Selectivity
Method Pros Cons
nt Note
] Excellent for
) ] ) Pyrophoric ]
Catalytic ) Clean, high yield, ] preserving the
, Hz, Raney Ni , N catalyst, requires
Hydrogenation mild conditions. H bromo
2 gas.
g substituent.[8][9]
Not
_ o High risk of recommended
) Highly efficient, ) ]
Catalytic dehalogenation for this substrate
) Hz, Pd/C common o
Hydrogenation (debromination). unless
catalyst. )
[8] dehalogenation
is desired.
) ) Areliable
) Mild, tolerates Generates tin )
Metal/Acid ) ) alternative to
] SnClz / HCI many functional waste, requires )
Reduction o - hydrogenation.
groups. acidic conditions.
[10]
Effective but
Transfer Hydrazine / Fe Avoids use of Hz Hydrazine is requires careful
Hydrogenation catalyst gas. highly toxic. handling of

reagents.[8]

Reactions at the Bromo Substituent: C-C Coupling

The aryl bromide functionality is an ideal handle for transition-metal-catalyzed cross-coupling

reactions, enabling the formation of carbon-carbon or carbon-heteroatom bonds. The Suzuki-
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Miyaura coupling is a powerful and widely used method for creating a new C-C bond by
coupling the aryl bromide with an organoboron species.[13]

Causality & Strategy

The Suzuki-Miyaura reaction involves a palladium catalyst that cycles through oxidative
addition, transmetalation, and reductive elimination steps. The oxidative addition of the Pd(0)
catalyst to the C-Br bond is typically the first step. A base is required to activate the boronic
acid for the transmetalation step. The reaction is highly versatile and tolerates a wide range of
functional groups, including the nitro, amino, and hydroxyl groups present on the substrate.[13]
[14]

Protocol 4: Suzuki-Miyaura Coupling with Phenylboronic
Acid

This protocol outlines the synthesis of a biphenyl derivative from 2-Amino-5-bromo-3-
nitrophenol.

Materials:

2-Amino-5-bromo-3-nitrophenol

e Phenylboronic Acid

o Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)a]
e Potassium Carbonate (K2COs)

e 1,4-Dioxane

e Deionized Water

Ethyl Acetate
Procedure:

e Setup: To a flask, add 2-Amino-5-bromo-3-nitrophenol (1.0 eq), phenylboronic acid (1.2 eq),
and potassium carbonate (2.5 eq).
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» Catalyst Addition: Add the palladium catalyst, Pd(PPhs)4 (0.05 eq).

e Solvent & Degassing: Add a 3:1 mixture of 1,4-dioxane and water. Degas the mixture by
bubbling nitrogen or argon through it for 15-20 minutes.

o Reaction: Heat the reaction mixture to 80-90 °C under a nitrogen atmosphere and stir for 8-
16 hours. Monitor progress by TLC.

o Work-up: After cooling, dilute the mixture with ethyl acetate and water. Separate the layers.

« |solation: Wash the organic layer with brine, dry over anhydrous MgSOa, filter, and
concentrate in vacuo.

« Purification: Purify the crude residue by silica gel column chromatography to isolate the
desired biphenyl product.

Suzuki-Miyaura Catalytic Cycle
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Caption: Generalized Suzuki-Miyaura Catalytic Cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. US8481536B2 - Benzotriazine inhibitors of kinases - Google Patents [patents.google.com]

2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

3. 2-Amino-5-bromo-3-nitrophenol | C6H5BrN203 | CID 59837821 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 4. 2-amino-5-bromo-3-nitrophenol synthesis - chemicalbook [chemicalbook.com]
¢ 5. pdf.benchchem.com [pdf.benchchem.com]
e 6. quora.com [quora.com]

e 7.WO02017042182A1 - Tricyclic pi3k inhibitor compounds and methods of use - Google
Patents [patents.google.com]

¢ 8. pdf.benchchem.com [pdf.benchchem.com]

¢ 9. Nitro Reduction - Common Conditions [commonorganicchemistry.com]

¢ 10. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]

¢ 11. masterorganicchemistry.com [masterorganicchemistry.com]

e 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
¢ 13. Suzuki reaction - Wikipedia [en.wikipedia.org]

e 14. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Application Note & Protocols: Strategic Derivatization of
2-Amino-5-bromo-3-nitrophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13228929/docs#application-note-protocols-strategic-
derivatization-of-2-amino-5-bromo-3-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 14 /15 Tech Support


https://www.benchchem.com/product/b13228929?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/US8481536B2/en
https://patentimages.storage.googleapis.com/65/fa/19/7a48c2889ca2f6/AU2005231507B2.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-amino-5-bromo-3-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-amino-5-bromo-3-nitrophenol
https://www.chemicalbook.com/synthesis/2-amino-5-bromo-3-nitrophenol.htm
https://pdf.benchchem.com/2890/Application_Note_A_Detailed_Protocol_for_the_N_Acylation_of_2_Amino_4_chloro_5_fluorophenol.pdf
https://www.quora.com/During-the-formation-of-paracetamol-why-do-you-get-N-acylation-instead-of-O-acylation
https://patents.google.com/patent/WO2017042182A1/en
https://patents.google.com/patent/WO2017042182A1/en
https://pdf.benchchem.com/8206/Application_Note_Selective_Reduction_of_the_Nitro_Group_in_4_Bromo_2_3_dimethyl_6_nitrophenol.pdf
https://commonorganicchemistry.com/Rxn_Pages/Nitro_Reduction/Nitro_Reduction_Index.htm
https://en.wikipedia.org/wiki/Reduction_of_nitro_compounds
https://www.masterorganicchemistry.com/2018/10/08/nitration-baeyer-villiger/
https://patentimages.storage.googleapis.com/f1/f2/93/a6ca636696a762/DK2970218T3.pdf
https://en.wikipedia.org/wiki/Suzuki_reaction
https://www.researchgate.net/figure/Suzuki-Miyaura-cross-coupling-reaction-of-1-bromo-4-nitrobenzene-with-phenylboronic-acid_fig13_343100945
https://www.benchchem.com/product/b13228929/docs#application-note-protocols-strategic-derivatization-of-2-amino-5-bromo-3-nitrophenol
https://www.benchchem.com/product/b13228929/docs#application-note-protocols-strategic-derivatization-of-2-amino-5-bromo-3-nitrophenol
https://www.benchchem.com/product/b13228929/docs#application-note-protocols-strategic-derivatization-of-2-amino-5-bromo-3-nitrophenol
https://www.benchchem.com/product/b13228929/docs#application-note-protocols-strategic-derivatization-of-2-amino-5-bromo-3-nitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13228929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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